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molecular formula C17H19N3O B585074 4-Methyl-2-(1-(2-methylallyl)-1H-benzo[d][1,2,3]triazol-2(3H)-yl)phenol CAS No. 98809-58-6

4-Methyl-2-(1-(2-methylallyl)-1H-benzo[d][1,2,3]triazol-2(3H)-yl)phenol

Cat. No. B585074
M. Wt: 281.359
InChI Key: GAXSBDZDZCJXCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07655805B2

Procedure details

10 g of 2-(2-hydroxy-5-methylphenyl) benzotriazole (0.044 moles), 4.5 g of the triethylamine (0.044 moles) and 16.1 g of N,N-dimethylaniline (0.13 moles) were introduced into a reacting chamber and stirred for 5 minutes to make a solution. 0.09 moles of 3-chloro-2-alkyl propylene were dissolved in the methyl ethyl ketone and then were added to the solution within 10 minutes into the reacting chamber where air inside the chamber was nitrogen gas. The solution was heated to 80° C. for 5 hours, further heated to 180° C. and held on for 3 hours to allow Claisen rearrangement before removing heat and allowing to cool to 80° C. Then, the solution was filtered using activated carbon A filtrate was recrystallized using 40 ml of isopropanol. Then, filter paper was used to filter a yellow recrystallized filtrate. The yellow recrystallized filtrate was isolated by column chromatography to obtain 3.1 g of 2-(2-hydroxyl-5-methylphenyl) benzotriazole, 0.2 g of 2-(5-methyl-2-(2-methyl-propenyloxy)-phenyl)-2H-benzotriazole, 4.9 g of 1-methallyl-2-(2′-hydroxyl-5′-methylphenyl) benzotriazole (yield: 40%) and 0.1 g of by-products including 2-benzotriazol-2-4 methyl-6-(2-methyl-propenyl)-phenol.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
4.5 g
Type
reactant
Reaction Step One
Quantity
16.1 g
Type
reactant
Reaction Step One
[Compound]
Name
3-chloro-2-alkyl propylene
Quantity
0.09 mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:7]=[CH:6][C:5]([CH3:8])=[CH:4][C:3]=1[N:9]1[N:13]=[C:12]2[CH:14]=[CH:15][CH:16]=[CH:17][C:11]2=[N:10]1.[CH2:18](N(CC)CC)C.CN(C)[C:27]1[CH:32]=[CH:31]C=CC=1>C(C(C)=O)C>[OH:1][C:2]1[CH:7]=[CH:6][C:5]([CH3:8])=[CH:4][C:3]=1[N:9]1[N:13]=[C:12]2[CH:14]=[CH:15][CH:16]=[CH:17][C:11]2=[N:10]1.[CH3:8][C:5]1[CH:6]=[CH:7][C:2]([O:1][CH:18]=[C:32]([CH3:31])[CH3:27])=[C:3]([N:9]2[N:13]=[C:12]3[CH:14]=[CH:15][CH:16]=[CH:17][C:11]3=[N:10]2)[CH:4]=1.[CH2:18]([N:10]1[C:11]2[CH:17]=[CH:16][CH:15]=[CH:14][C:12]=2[NH:13][N:9]1[C:3]1[CH:4]=[C:5]([CH3:8])[CH:6]=[CH:7][C:2]=1[OH:1])[C:32](=[CH2:31])[CH3:27]

Inputs

Step One
Name
Quantity
10 g
Type
reactant
Smiles
OC1=C(C=C(C=C1)C)N1N=C2C(=N1)C=CC=C2
Name
Quantity
4.5 g
Type
reactant
Smiles
C(C)N(CC)CC
Name
Quantity
16.1 g
Type
reactant
Smiles
CN(C1=CC=CC=C1)C
Step Two
Name
3-chloro-2-alkyl propylene
Quantity
0.09 mol
Type
reactant
Smiles
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)C(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
stirred for 5 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
were added to the solution within 10 minutes into the reacting chamber where air inside the chamber
Duration
10 min
TEMPERATURE
Type
TEMPERATURE
Details
further heated to 180° C.
CUSTOM
Type
CUSTOM
Details
held on for 3 hours
Duration
3 h
CUSTOM
Type
CUSTOM
Details
before removing
TEMPERATURE
Type
TEMPERATURE
Details
heat
TEMPERATURE
Type
TEMPERATURE
Details
to cool to 80° C
FILTRATION
Type
FILTRATION
Details
Then, the solution was filtered
CUSTOM
Type
CUSTOM
Details
was recrystallized
FILTRATION
Type
FILTRATION
Details
Then, filter paper
FILTRATION
Type
FILTRATION
Details
to filter a yellow recrystallized filtrate
CUSTOM
Type
CUSTOM
Details
The yellow recrystallized filtrate was isolated by column chromatography

Outcomes

Product
Details
Reaction Time
5 min
Name
Type
product
Smiles
OC1=C(C=C(C=C1)C)N1N=C2C(=N1)C=CC=C2
Measurements
Type Value Analysis
AMOUNT: MASS 3.1 g
Name
Type
product
Smiles
CC=1C=CC(=C(C1)N1N=C2C(=N1)C=CC=C2)OC=C(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.2 g
Name
Type
product
Smiles
C(C(C)=C)N1N(NC2=C1C=CC=C2)C2=C(C=CC(=C2)C)O
Measurements
Type Value Analysis
AMOUNT: MASS 4.9 g
YIELD: PERCENTYIELD 40%
Name
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 0.1 g

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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